Cas no 945244-29-1 (5-Bromo-2-fluoro-4-methylaniline)

5-Bromo-2-fluoro-4-methylaniline is a halogenated aniline derivative with the molecular formula C₇H₇BrFN. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern—bromo and fluoro groups adjacent to the amino functionality—enhances reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The methyl group further modifies steric and electronic properties, enabling tailored applications in complex molecule construction. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to potential sensitivity to light and air.
5-Bromo-2-fluoro-4-methylaniline structure
945244-29-1 structure
Product Name:5-Bromo-2-fluoro-4-methylaniline
CAS No:945244-29-1
MF:C7H7BrFN
MW:204.03958439827
MDL:MFCD11504886
CID:857394
Update Time:2025-05-27

5-Bromo-2-fluoro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 5-BROMO-2-FLUORO-4-METHYLANILINE
    • 5-bromo-2-fluoro-4-methylbenzenamine
    • (5-Bromo-2-fluoro-4-methylphenyl)amine
    • 5-Bromo-2-fluoro-4-methyl-phenylamine
    • VPENPNZYTNWJNP-UHFFFAOYSA-N
    • 5-bromo-2-fluoro-4-methylphenylamine
    • FCH1404137
    • AS00121
    • PC10501
    • SY036597
    • AX8229569
    • ST24023917
    • V9444
    • 5-Bromo-2-fluoro-4-methylbenzenamine (ACI)
    • 5-Bromo-2-fluoro-4-methylaniline
    • MDL: MFCD11504886
    • Inchi: 1S/C7H7BrFN/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,10H2,1H3
    • InChI Key: VPENPNZYTNWJNP-UHFFFAOYSA-N
    • SMILES: FC1C(N)=CC(Br)=C(C)C=1

Computed Properties

  • Exact Mass: 202.97500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.589
  • Boiling Point: 244 ºC
  • Flash Point: 101 ºC
  • PSA: 26.02000
  • LogP: 3.06000

5-Bromo-2-fluoro-4-methylaniline Customs Data

  • HS CODE:2921430090
  • Customs Data:

    China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Bromo-2-fluoro-4-methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013016713-250mg
5-Bromo-2-fluoro-4-methylaniline
945244-29-1 97%
250mg
$489.60 2023-08-31
Alichem
A013016713-500mg
5-Bromo-2-fluoro-4-methylaniline
945244-29-1 97%
500mg
$855.75 2023-08-31
Alichem
A013016713-1g
5-Bromo-2-fluoro-4-methylaniline
945244-29-1 97%
1g
$1460.20 2023-08-31
Fluorochem
210551-250mg
5-Bromo-2-fluoro-4-methylaniline
945244-29-1 95%
250mg
£21.00 2022-03-01
Fluorochem
210551-1g
5-Bromo-2-fluoro-4-methylaniline
945244-29-1 95%
1g
£47.00 2022-03-01
Fluorochem
210551-5g
5-Bromo-2-fluoro-4-methylaniline
945244-29-1 95%
5g
£142.00 2022-03-01
Fluorochem
210551-10g
5-Bromo-2-fluoro-4-methylaniline
945244-29-1 95%
10g
£245.00 2022-03-01
TRC
B872695-250mg
5-\u200bBromo-\u200b2-\u200bfluoro-\u200b4-\u200bmethylaniline
945244-29-1
250mg
$ 64.00 2023-04-18
TRC
B872695-500mg
5-\u200bBromo-\u200b2-\u200bfluoro-\u200b4-\u200bmethylaniline
945244-29-1
500mg
$ 92.00 2023-04-18
TRC
B872695-1g
5-\u200bBromo-\u200b2-\u200bfluoro-\u200b4-\u200bmethylaniline
945244-29-1
1g
$ 127.00 2023-04-18

5-Bromo-2-fluoro-4-methylaniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ;  275 kPa, rt
Reference
2-Amino-6-phenyl-substituted pyrido[2,3-d]pyrimidine derivatives useful as Raf kinase inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ;  275 kPa
Reference
Preparation of naphthyridinylphenyl ureas as Raf inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Nitronium tetrafluoroborate Solvents: Dichloromethane ;  0 °C; 5 h, reflux
1.2 Reagents: Tin tetrachloride Solvents: Ethanol ;  rt; 3 h, reflux
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  basified
Reference
Cycloalkylcarboxamides and related compounds as modulators of ATP-binding cassette transporters and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Cycloalkylcarboxamides and related compounds as modulators of ATP-binding cassette transporters and their preparation, pharmaceutical compositions and use in the treatment of diseases
, United States, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  20 min, -5 °C; -5 °C → rt; 30 min, rt
1.2 Reagents: Hydrogen Catalysts: Nickel ;  275 kPa
Reference
Discovery of 1-(3,3-Dimethylbutyl)-3-(2-fluoro-4-methyl-5-(7-methyl-2-(methylamino)pyrido[2,3-d]pyrimidin-6-yl)phenyl)urea (LY3009120) as a Pan-RAF Inhibitor with Minimal Paradoxical Activation and Activity against BRAF or RAS Mutant Tumor Cells
Henry, James R.; Kaufman, Michael D.; Peng, Sheng-Bin; Ahn, Yu Mi; Caldwell, Timothy M.; et al, Journal of Medicinal Chemistry, 2015, 58(10), 4165-4179

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ;  275 kPa, rt
Reference
2-Amino-6-phenyl-substitute pyrido[2,3-d]pyrimidine derivatives useful as Raf kinase inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ,  Water ;  2 h, rt
Reference
Preparation of heterocyclic ureas as kinase inhibitors useful for the treatment of proliferative and inflammatory diseases
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Nitronium tetrafluoroborate Solvents: Dichloromethane ;  0 °C; 5 h, reflux
1.2 Reagents: Water ;  cooled
1.3 Reagents: Stannous chloride Solvents: Ethanol ;  rt; 3 h, reflux
1.4 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
Reference
Cycloalkylcarboxamides and related compounds as modulators of ATP-binding cassette transporters and their preparation, pharmaceutical compositions and use in the treatment of cystic fibrosis
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
Reference
Raf inhibitor compounds
, United States, , ,

Production Method 10

Reaction Conditions
Reference
Preparation of dihydropyridopyrimidinyl, dihydronaphthyidinyl and related compounds useful as kinase inhibitors for the treatment of proliferative diseases
, United States, , ,

5-Bromo-2-fluoro-4-methylaniline Raw materials

5-Bromo-2-fluoro-4-methylaniline Preparation Products

Additional information on 5-Bromo-2-fluoro-4-methylaniline

Comprehensive Overview of 5-Bromo-2-fluoro-4-methylaniline (CAS No. 945244-29-1)

5-Bromo-2-fluoro-4-methylaniline (CAS No. 945244-29-1) is a halogenated aromatic amine with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and fluorine substituents, is a versatile intermediate in organic synthesis. Its unique structure makes it valuable for constructing complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

The growing demand for fluorinated compounds in medicinal chemistry has heightened interest in 5-Bromo-2-fluoro-4-methylaniline. Fluorine's ability to enhance bioavailability and metabolic stability makes this compound a hotspot for drug design. Recent trends in AI-driven molecular modeling and high-throughput screening have further amplified its relevance, as computational tools predict its potential in targeting kinase inhibitors and GPCR modulators. Additionally, its role in agrochemical innovation, particularly in developing herbicides and pesticides, aligns with the global push for sustainable agriculture.

From a synthetic perspective, CAS No. 945244-29-1 is often synthesized via electrophilic aromatic substitution or Sandmeyer reactions. Its electron-withdrawing and electron-donating groups create a balanced reactivity profile, enabling selective functionalization. This property is critical for structure-activity relationship (SAR) studies, where minor modifications can drastically alter biological activity. Laboratories worldwide prioritize its use in parallel synthesis and combinatorial chemistry, leveraging its scaffold to generate diverse compound libraries.

Environmental and safety considerations are also paramount when handling 5-Bromo-2-fluoro-4-methylaniline. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and fume hoods are recommended during synthesis. The compound's stability under ambient conditions and compatibility with common organic solvents (e.g., DMF, THF) facilitate its integration into industrial workflows. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe use in GMP manufacturing.

Market analysts note increasing procurement of 945244-29-1 by contract research organizations (CROs) and pharmaceutical giants. Its inclusion in patent filings for anticancer and antiviral agents underscores its commercial potential. For suppliers, optimizing purity (>98%) and batch-to-batch consistency is critical to meet industry standards. Emerging green chemistry protocols, such as catalytic bromination, aim to reduce waste in its production, aligning with ESG (Environmental, Social, and Governance) goals.

In summary, 5-Bromo-2-fluoro-4-methylaniline (CAS No. 945244-29-1) bridges cutting-edge science and industrial demand. Its multifaceted applications in drug discovery, material science, and agrochemicals position it as a cornerstone of modern synthetic chemistry. As precision medicine and sustainable chemistry gain traction, this compound will likely remain a focal point for innovation.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.